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Compound of Interest

Compound Name: 5-Bromo-3-methyl-2-nitropyridine

Cat. No.: B597955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Bromo-3-methyl-
2-nitropyridine in common organic solvents. Due to the limited availability of precise
guantitative data in publicly accessible literature, this document focuses on qualitative solubility
descriptions and presents a detailed, adaptable experimental protocol for its quantitative
determination. This allows for an accurate assessment of its solubility in relevant solvent
systems for various applications, including synthetic chemistry, purification, and formulation
development.

Introduction to 5-Bromo-3-methyl-2-nitropyridine

5-Bromo-3-methyl-2-nitropyridine is a substituted pyridine derivative with the chemical
formula CeHsBrN202 and a molar mass of 217.02 g/mol .[1] It typically appears as a solid,
ranging in color from white to light yellow or brownish.[1] The presence of a bromine atom, a
nitro group, and a methyl group on the pyridine ring makes it a versatile intermediate in organic
synthesis, particularly in the development of pharmaceutical compounds.[1] Understanding its
solubility is critical for its effective use in reaction design, process optimization, and formulation.

Solubility Data

A thorough review of scientific literature and chemical databases reveals a scarcity of specific
guantitative solubility data for 5-Bromo-3-methyl-2-nitropyridine. However, qualitative
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descriptions of its solubility in various organic solvents are available. This information is
summarized in the table below.

Solvent Qualitative Solubility Source(s)
Dichloromethane Soluble [1]
Chloroform Soluble [1]
Ethanol Varies, has a certain solubility [1]
Acetone Varies [1]
Water Low solubility / Insoluble [1]

Note: The term "soluble" suggests good solubility, while "a certain solubility” and "varies"
indicate that the solubility may be moderate or dependent on specific conditions. For precise
applications, experimental determination of solubility is highly recommended.

Experimental Protocol for Solubility Determination

The following is a detailed protocol for the experimental determination of the solubility of 5-
Bromo-3-methyl-2-nitropyridine in an organic solvent using the equilibrium gravimetric
method. This method is adapted from established procedures for similar compounds.[2][3]

Principle

This method involves creating a saturated solution of 5-Bromo-3-methyl-2-nitropyridine in a
chosen solvent at a constant temperature. A known volume of the saturated solution is then
carefully evaporated to dryness, and the mass of the remaining solute is measured. From these
values, the solubility can be calculated.[2][3]

Materials and Equipment

e 5-Bromo-3-methyl-2-nitropyridine
¢ Selected organic solvent(s)

e Analytical balance
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Thermostatic shaker or water bath

Vials with tight-fitting caps

Volumetric flasks and pipettes

Drying oven or vacuum desiccator

Procedure

Sample Preparation: Add an excess amount of 5-Bromo-3-methyl-2-nitropyridine to a vial.
The presence of undissolved solid is necessary to ensure the solution becomes saturated.

Solvent Addition: Accurately add a known volume (e.g., 5.0 mL) of the desired organic
solvent to the vial.

Equilibration: Seal the vial tightly and place it in a thermostatic shaker set to the desired
temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (typically 24-
48 hours) with constant agitation to ensure the solution reaches saturation.[2]

Sampling: After equilibration, stop the agitation and allow the undissolved solid to settle.
Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a
pipette.

Solvent Evaporation: Transfer the sampled solution to a pre-weighed container. Place the
container in a drying oven at a temperature that will evaporate the solvent without
decomposing the solute. A gentle stream of nitrogen can be used to speed up the
evaporation.[2][3]

Mass Measurement: Once the solvent has completely evaporated, cool the container in a
desiccator to room temperature and weigh it. Repeat the drying and weighing process until a
constant mass is achieved.[3]

Calculation: The solubility is calculated as the mass of the dissolved solid per volume of the
solvent (e.g., in g/100 mL or mg/mL).

Visualizing Experimental and Logical Workflows
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Synthesis of 5-Bromo-3-methyl-2-nitropyridine

The synthesis of 5-Bromo-3-methyl-2-nitropyridine can be approached through various
routes. A common method involves the nitration and subsequent bromination of a pyridine
derivative.

Starting Material
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Synthetic Steps
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5-Bromo-3-methyl-2-nitropyridine
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Caption: A generalized synthetic workflow for 5-Bromo-3-methyl-2-nitropyridine.

Solubility Determination Workflow

The gravimetric method for determining solubility follows a clear, logical progression of steps.
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Caption: Workflow for the gravimetric determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b597955#solubility-of-5-bromo-3-methyl-2-
nitropyridine-in-common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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